Cas no 115772-99-1 (1,1,1-trifluoro-4-phenylpentan-2-one)
1,1,1-trifluoro-4-phenylpentan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanone, 1,1,1-trifluoro-4-phenyl-
- 1,1,1-trifluoro-4-phenylpentan-2-one
- EN300-1862770
- 115772-99-1
-
- Inchi: 1S/C11H11F3O/c1-8(7-10(15)11(12,13)14)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
- InChI Key: BSGGGXNVUQVXEF-UHFFFAOYSA-N
- SMILES: FC(C(CC(C)C1C=CC=CC=1)=O)(F)F
Computed Properties
- Exact Mass: 216.07619946Da
- Monoisotopic Mass: 216.07619946Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 17.1Ų
1,1,1-trifluoro-4-phenylpentan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1862770-1g |
1,1,1-trifluoro-4-phenylpentan-2-one |
115772-99-1 | 1g |
$770.0 | 2023-09-18 | ||
| Enamine | EN300-1862770-5g |
1,1,1-trifluoro-4-phenylpentan-2-one |
115772-99-1 | 5g |
$2235.0 | 2023-09-18 | ||
| Enamine | EN300-1862770-10g |
1,1,1-trifluoro-4-phenylpentan-2-one |
115772-99-1 | 10g |
$3315.0 | 2023-09-18 | ||
| Enamine | EN300-1862770-0.05g |
1,1,1-trifluoro-4-phenylpentan-2-one |
115772-99-1 | 0.05g |
$647.0 | 2023-09-18 | ||
| Enamine | EN300-1862770-0.1g |
1,1,1-trifluoro-4-phenylpentan-2-one |
115772-99-1 | 0.1g |
$678.0 | 2023-09-18 | ||
| Enamine | EN300-1862770-0.25g |
1,1,1-trifluoro-4-phenylpentan-2-one |
115772-99-1 | 0.25g |
$708.0 | 2023-09-18 | ||
| Enamine | EN300-1862770-0.5g |
1,1,1-trifluoro-4-phenylpentan-2-one |
115772-99-1 | 0.5g |
$739.0 | 2023-09-18 | ||
| Enamine | EN300-1862770-1.0g |
1,1,1-trifluoro-4-phenylpentan-2-one |
115772-99-1 | 1g |
$785.0 | 2023-06-01 | ||
| Enamine | EN300-1862770-2.5g |
1,1,1-trifluoro-4-phenylpentan-2-one |
115772-99-1 | 2.5g |
$1509.0 | 2023-09-18 | ||
| Enamine | EN300-1862770-5.0g |
1,1,1-trifluoro-4-phenylpentan-2-one |
115772-99-1 | 5g |
$2277.0 | 2023-06-01 |
1,1,1-trifluoro-4-phenylpentan-2-one Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 1,1,1-trifluoro-4-phenylpentan-2-one
Recent Advances in the Study of 1,1,1-Trifluoro-4-phenylpentan-2-one (CAS: 115772-99-1) in Chemical Biology and Pharmaceutical Research
1,1,1-Trifluoro-4-phenylpentan-2-one (CAS: 115772-99-1) is a fluorinated ketone derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical and chemical biology research. This compound, characterized by its trifluoromethyl group and phenyl moiety, serves as a versatile intermediate in organic synthesis and drug development. Recent studies have explored its role in the synthesis of bioactive molecules, enzyme inhibition, and as a precursor for fluorinated pharmaceuticals.
One of the key areas of research involving 1,1,1-trifluoro-4-phenylpentan-2-one is its application in the development of enzyme inhibitors. The trifluoromethyl group is known to enhance the metabolic stability and binding affinity of small molecules to target proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against serine hydrolases, a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders. The study highlighted the compound's ability to form stable covalent adducts with the active site residues of these enzymes, making it a promising scaffold for drug design.
In addition to its role in enzyme inhibition, 1,1,1-trifluoro-4-phenylpentan-2-one has been investigated for its utility in the synthesis of fluorinated analogs of natural products. Fluorination is a common strategy in medicinal chemistry to improve the pharmacokinetic and pharmacodynamic properties of drug candidates. A recent publication in Organic Letters described a novel synthetic route utilizing this compound to produce fluorinated analogs of phenylpropanoids, which are known for their anti-inflammatory and antioxidant activities. The study reported enhanced bioactivity and stability of the fluorinated derivatives compared to their non-fluorinated counterparts.
Another significant advancement is the use of 1,1,1-trifluoro-4-phenylpentan-2-one in the development of positron emission tomography (PET) radiotracers. The incorporation of fluorine-18, a radioactive isotope, into this compound has enabled the creation of imaging agents for studying metabolic processes in vivo. A 2022 study in Nuclear Medicine and Biology showcased the successful synthesis and evaluation of a fluorine-18 labeled derivative, which exhibited high uptake in tumor tissues, suggesting its potential as a diagnostic tool for cancer imaging.
Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1,1,1-trifluoro-4-phenylpentan-2-one. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproducts. A 2023 review in Chemical Reviews summarized the latest advancements in catalytic fluorination methods, which could pave the way for more efficient production of this compound and its derivatives.
In conclusion, 1,1,1-trifluoro-4-phenylpentan-2-one (CAS: 115772-99-1) continues to be a valuable building block in chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a focal point for ongoing studies aimed at developing novel therapeutics and diagnostic tools. Future research is expected to further explore its potential in targeted drug delivery and precision medicine.
115772-99-1 (1,1,1-trifluoro-4-phenylpentan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)